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Compound of Interest

Compound Name: Isopentylamine hydrochloride

CAS No.: 541-23-1

Cat. No.: B1206954

Get Quote

Executive Summary: The Precision of Naming
In the high-stakes environment of drug development and organic synthesis, ambiguity is a

liability. Isopentylamine hydrochloride—a primary amine salt—serves as a critical building

block in pharmaceutical manufacturing and, more recently, has been identified as a stress-

response metabolite in plant biology.

However, its nomenclature is frequently conflated with its free base or isomeric forms, leading

to procurement errors and experimental inconsistency. This guide deconstructs the identity of

Isopentylamine Hydrochloride, providing a definitive reference for its synonyms,

physicochemical properties, and synthesis protocols.

The Nomenclature Matrix[1][2]
The primary source of confusion stems from the interchangeable use of "Isoamyl" and

"Isopentyl." While chemically identical in this context, the divergence in database indexing (e.g.,

PubChem vs. commercial catalogs) requires a robust cross-reference system.
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Critical Distinction: Researchers must distinguish between the Free Base (liquid, volatile) and

the Hydrochloride Salt (solid, stable).

Table 1: Synonyms and Identifiers
Category

Primary
Name/Identifier

Alternative/Synony
ms

Notes

Common Names
Isopentylamine

Hydrochloride

Isoamylamine

HydrochlorideIsopenty

lammonium Chloride

"Isoamyl" is the

traditional trivial name;

"Isopentyl" is

preferred in modern

catalogs.

IUPAC Name
3-Methylbutan-1-

amine hydrochloride

1-Butanamine, 3-

methyl-, hydrochloride

The systematic name

used in patent

literature.

CAS Registry 541-23-1
Distinct from Free

Base (107-85-7)

CRITICAL: Do not

order CAS 107-85-7 if

you require the solid

salt.

Chemical Formula
C₅H₁₃N[1][2][3][4][5]

[6][7][8] · HCl
C₅H₁₄ClN MW: 123.62 g/mol

InChI Key (Salt specific)

Base Key:

BMFVGAAISNGQNM-

UHFFFAOYSA-N

InChI keys often map

to the neutral parent

structure in some

databases.

Structural Validation & Physicochemical Properties
For incoming raw material inspection (RMID), reliance on a label is insufficient. The following

properties define the hydrochloride salt and distinguish it from the free base.

Table 2: Technical Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isoamylamine
https://www.thegoodscentscompany.com/data/rw1035551.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/126810
https://www.lookchem.com/404.htm
https://www.scbt.com/p/isopentylamine-107-85-7
https://cymitquimica.com/products/3B-I0083/isopentylamine-hydrochloride/
https://cymitquimica.com/cas/107-85-7/
https://www.sigmaaldrich.com/JP/en/product/aldrich/w321907
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Experimental Context

Physical State White crystalline powder

The free base is a colorless

liquid with a strong

ammoniacal odor.[7]

Melting Point 217 °C (dec.)

High melting point confirms

salt formation. Free base boils

at ~95°C.

Solubility High (Water, Ethanol)

Lipophilic free base is less

soluble in water; salt is highly

soluble.

Hygroscopicity Moderate to High

Must be stored under inert gas

(Nitrogen/Argon) to prevent

caking.

Acidity (pH) Weakly Acidic
10% aqueous solution typically

reads pH 5.0–6.0.

Visualization: Nomenclature Hierarchy
The following diagram illustrates the logical relationship between the isomeric stems and the

salt formation, clarifying the database indexing paths.

Isopentylamine (Free Base)
CAS: 107-85-7
Liquid, Volatile

Isopentylamine Hydrochloride
CAS: 541-23-1
Solid, Stable

 Protonation 

HCl (Anhydrous or Aqueous)

Isoamylamine HCl 3-Methylbutylamine HCl 1-Amino-3-methylbutane HCl
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Figure 1: Relationship between the free base precursor and the stable hydrochloride salt,

mapping common synonym pathways.

Experimental Protocol: Salt Formation &
Purification
In drug development, the commercial "98% purity" grade is often insufficient for late-stage API

synthesis due to trace isomeric impurities (e.g., n-pentylamine derivatives). The following

protocol describes the purification of the salt from the free base, a standard procedure to

ensure stoichiometry.

Objective: Convert Isopentylamine (Free Base) to high-purity Isopentylamine Hydrochloride.

Reagents
Isopentylamine (Free Base), CAS 107-85-7[1][9][2][3]

Hydrochloric acid (concentrated 37% or anhydrous HCl in diethyl ether)

Solvent: Ethanol (absolute) and Diethyl Ether (for precipitation)

Step-by-Step Methodology
Solvation: Dissolve 100 mmol of Isopentylamine (Free Base) in 50 mL of absolute ethanol.

Chill to 0°C in an ice bath. Reasoning: Exothermic reaction control.

Acidification: Dropwise, add HCl (1.1 equivalents).

Option A (Gas): Bubble anhydrous HCl gas through the solution until pH < 3.

Option B (Solution): Add 2M HCl in diethyl ether.

Crystallization: The solution will warm slightly. Upon cooling, the hydrochloride salt may

spontaneously precipitate. If not, add cold diethyl ether (anti-solvent) until turbidity is

observed.
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Filtration: Vacuum filter the white precipitate using a Buchner funnel.

Recrystallization (Critical Step): Dissolve the crude solid in minimal boiling ethanol. Allow to

cool slowly to room temperature, then to 4°C. This removes trace isomeric amines which

have slightly different solubility profiles.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours. Note: Ensure removal of all

solvent traces to prevent mass balance errors in subsequent synthesis.

Visualization: Synthesis Workflow

Start:
Isopentylamine (Base)

+ Ethanol

Acidification:
Add HCl (1.1 eq)

at 0°C

Precipitation:
Add Diethyl Ether

(Anti-solvent)

Filtration:
Isolate Crude Solid

Recrystallization:
Boiling Ethanol -> 4°C

Final Product:
Pure Isopentylamine HCl

(>99%)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the conversion of free base amine to high-purity

hydrochloride salt.

Applications in Research & Development
A. Pharmaceutical Synthesis
Isopentylamine HCl is a primary alkylamine donor. It is frequently used in:

Reductive Amination: Reacting with ketones/aldehydes to install the isopentyl group, a

common hydrophobic moiety in enzyme inhibitors.

API Manufacturing: It serves as a precursor for antispasmodic agents and specific antiviral

candidates where the branched alkyl chain improves lipophilicity and bioavailability.

B. Biological Stress Response (New Insight)
Recent research has elevated Isopentylamine from a simple reagent to a biological marker.

Mechanism: In rice (Oryza sativa), Isopentylamine is induced by the feeding of the brown

planthopper.[10] It functions as a defense metabolite.[10]
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Relevance: Researchers studying plant-insect interactions or developing bio-pesticides use

the hydrochloride salt as a stable standard for HPLC/MS quantification of this defense

response [1].

Safety & Handling (SDS Summary)
While the salt is safer than the volatile, flammable free base, it presents specific hazards:

GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Handling: Use standard PPE (gloves, goggles). Avoid dust inhalation.

Storage: Hygroscopic. Store in a desiccator or tightly sealed container. Moisture absorption

alters the molecular weight, leading to stoichiometry errors in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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